2-bromo-4,5-dimethyl-N-(pyridin-4-ylmethyl)benzenesulfonamide

• Molecular Formula: C14H15BrN2O2S
• Molecular Weight: 355.25 g/mol
• IUPAC Name: 2-bromo-4,5-dimethyl-N-(pyridin-4-ylmethyl)benzenesulfonamide
• InChI: InChI=1S/C14H15BrN2O2S/c1-10-7-13(15)14(8-11(10)2)20(18,19)17-9-12-3-5-16-6-4-12/h3-8,17H,9H2,1-2H3
• InChI Key: DZDWBXBWXPKYLD-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1C)Br)S(=O)(=O)NCC2=CC=NC=C2

Description

2-bromo-4,5-dimethyl-N-(pyridin-4-ylmethyl)benzenesulfonamide is a chemical compound that has been extensively studied for its potential use in scientific research. This compound has a wide range of applications in various fields of research, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of 2-bromo-4,5-dimethyl-N-(pyridin-4-ylmethyl)benzenesulfonamide is not fully understood. However, it is believed to interact with various receptors and proteins, leading to changes in their function and activity. It has been shown to modulate the activity of the sigma-1 receptor, leading to various physiological effects.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to have analgesic, anti-inflammatory, and neuroprotective effects. It has also been shown to modulate the activity of various proteins involved in cancer and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-bromo-4,5-dimethyl-N-(pyridin-4-ylmethyl)benzenesulfonamide in lab experiments is its unique properties. It has been shown to have high affinity and selectivity for various receptors and proteins, making it a valuable tool for studying their structure and function. However, one of the limitations of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research involving 2-bromo-4,5-dimethyl-N-(pyridin-4-ylmethyl)benzenesulfonamide. One area of research is the development of new ligands for the sigma-1 receptor, which could lead to the development of new drugs for various diseases. Another area of research is the study of the structure and function of proteins involved in cancer and Alzheimer's disease, which could lead to the development of new therapies for these diseases. Additionally, the potential toxicity of this compound could be further studied to determine its safety and potential use in clinical trials.

Synthesis Methods

The synthesis of 2-bromo-4,5-dimethyl-N-(pyridin-4-ylmethyl)benzenesulfonamide involves the reaction of 2-bromo-4,5-dimethylbenzenesulfonyl chloride with pyridine-4-methanol in the presence of a base such as triethylamine. The resulting compound is then purified using column chromatography to obtain the final product. This synthesis method has been optimized to produce high yields of the compound with high purity.

Scientific Research Applications

2-bromo-4,5-dimethyl-N-(pyridin-4-ylmethyl)benzenesulfonamide has been extensively used in scientific research due to its unique properties. It has been used as a ligand for various receptors, including the sigma-1 receptor, which is involved in various physiological processes such as pain, addiction, and neuroprotection. It has also been used as a tool to study the structure and function of proteins involved in various diseases, including cancer and Alzheimer's disease.